ethyl 7-hydroxy-2H-1,3-benzodioxole-5-carboxylate

• Molecular Formula: C10H10O5
• Molecular Weight: 210.18 g/mol
• IUPAC Name: ethyl 7-hydroxy-1,3-benzodioxole-5-carboxylate
• InChI: InChI=1S/C10H10O5/c1-2-13-10(12)6-3-7(11)9-8(4-6)14-5-15-9/h3-4,11H,2,5H2,1H3
• InChI Key: OYWLPPXBDRQDTR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C2C(=C1)OCO2)O

Description

Ethyl 7-hydroxy-2H-1,3-benzodioxole-5-carboxylate is a useful research compound. Its molecular formula is C10H10O5 and its molecular weight is 210.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5 g (25.2 mmol) of 3,4,5-Trihydroxy-benzoic acid ethyl ester was dissolved in 50 ml of DMF and treated at 0° C. with 13.95 g (101 mmol) of potassium carbonate and 4.39 g (25.2 mmol) of dibromomethane. The reaction solution was heated at 60° C. for 3 h. The solvent was removed under reduced pressure, the residue was taken-up in ethyl acetate and the solution was washed three times with water and twice with saturated aqueous sodium chloride. The organic phase was dried with magnesium sulphate, filtered and the solvent was removed under reduced pressure. The residue was chromatographed on silica gel eluting with n-heptane/ethyl acetate (3/1).